Cas no 1597391-76-8 (1-methyl-5-(propan-2-yloxy)methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(propan-2-yloxy)methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1597391-76-8
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6022658
• PubChem ID: 116629604
• Update Time: 2025-10-24

1-methyl-5-(propan-2-yloxy)methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(propan-2-yloxy)methyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-[(1-methylethoxy)methyl]-
• AKOS030253155
• EN300-1859895
• 1-methyl-5-[(propan-2-yloxy)methyl]-1H-pyrazole-4-carboxylic acid
• 1597391-76-8

• Inchi： 1S/C9H14N2O3/c1-6(2)14-5-8-7(9(12)13)4-10-11(8)3/h4,6H,5H2,1-3H3,(H,12,13)
• InChI Key： WJFPUBJBIJQDFI-UHFFFAOYSA-N
• SMILES： N1(C)C(COC(C)C)=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 326.3±27.0 °C(Predicted)
• pka: 3.62±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-methyl-5-(propan-2-yloxy)methyl-1H-pyrazole-4-carboxylic acid

Introduction to 1-methyl-5-(propan-2-yloxy)methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1597391-76-8)

1-methyl-5-(propan-2-yloxy)methyl-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1597391-76-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as a carboxylic acid moiety and an ether linkage in its molecular framework endows it with unique chemical properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 1-methyl-5-(propan-2-yloxy)methyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with a methyl group at the 1-position, an isopropoxy group at the 5-position, and a carboxylic acid group at the 4-position. This specific arrangement of functional groups contributes to its reactivity and potential biological interactions. The compound's solubility, stability, and metabolic profile are critical factors that influence its suitability for further pharmacological investigation.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic applications. Pyrazoles have been explored as intermediates in the synthesis of pharmaceuticals targeting inflammatory diseases, infectious disorders, and even certain types of cancer. The carboxylic acid group in 1-methyl-5-(propan-2-yloxy)methyl-1H-pyrazole-4-carboxylic acid provides a site for further derivatization, allowing chemists to modify its properties and enhance its pharmacological activity.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with chronic diseases. For instance, studies have suggested that pyrazole derivatives can interact with enzymes and receptors involved in pain signaling, making them candidates for the development of novel analgesics. Additionally, the isopropoxy group may contribute to enhanced bioavailability by influencing the compound's solubility and permeability across biological membranes.

The synthesis of 1-methyl-5-(propan-2-yloxy)methyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution, are often employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and conducting large-scale pharmacological studies.

Recent advancements in computational chemistry have also facilitated the exploration of 1-methyl-5-(propan-2-yloxy)methyl-1H-pyrazole-4-carboxylic acid's potential as a drug candidate. Molecular docking simulations and virtual screening techniques allow researchers to predict how this compound might interact with biological targets such as proteins and enzymes. These computational approaches complement experimental studies by providing rapid assessments of binding affinities and potential side effects.

In clinical research, 1-methyl-5-(propan-2-yloxy)methyl-1H-pyrazole-4-carboxylic acid has been investigated for its potential therapeutic benefits in preclinical models. Preliminary studies suggest that it may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Furthermore, its ability to cross cell membranes efficiently could make it an attractive candidate for topical applications or systemic treatments.

The safety profile of this compound is another critical consideration in its development as a pharmaceutical agent. Toxicological studies are essential to assess potential adverse effects at various doses and exposure durations. By adhering to stringent regulatory guidelines, researchers can ensure that 1-methyl-5-(propan-2-yloxy)methyl-1H-pyrazole-4-carboxylic acid is safe for human use once it advances to clinical trials.

The future prospects for 1-methyl-5-(propan-2-yloxy)methyl-1H-pyrazole-4-carboxylic acid are promising, given its unique structural features and biological potential. Ongoing research aims to optimize its pharmacokinetic properties and explore new therapeutic indications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be instrumental in translating laboratory findings into viable drug candidates.

In conclusion, 1-methyl-5-(propan-2-yloxy)methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1597391-76-8) represents a significant advancement in medicinal chemistry. Its well-defined structure, combined with promising preclinical data, positions it as a valuable compound for further exploration in drug discovery. As research continues to uncover new applications for pyrazole derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.